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Phosphoric acid, 2-ethylhexyl

ester

CAS No.: 52933-02-5

Cat. No.: B11758129

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Di-(2-ethylhexyl)

phosphoric acid (D2EHPA) in metal extraction, validated by Inductively Coupled Plasma-Mass

Spectrometry (ICP-MS). It includes supporting experimental data, detailed methodologies, and

visual representations of the underlying chemical principles and workflows.

Performance of D2EHPA in Metal Extraction: A Data-
Driven Comparison
The efficiency of D2EHPA as a solvent extractant for various metals is well-documented. Its

performance is often compared with other extractants, such as Cyanex 272, to highlight its

efficacy under specific experimental conditions. The following tables summarize quantitative

data on the extraction efficiency of D2EHPA for several metals, showcasing the impact of key

parameters like pH and extractant concentration.
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Metal Ion
Extractan
t

Extractan
t Conc.

pH O/A Ratio

Extractio
n
Efficiency
(%)

Referenc
e

Copper

(Cu²⁺)
D2EHPA - - - >99% [1]

Manganes

e (Mn²⁺)
D2EHPA

10% (v/v)

in

kerosene

8.0 - 8.5 2
~95% (in 5

stages)
[2]

Manganes

e (Mn²⁺)

Cyanex

272

10% (v/v)

in

kerosene

8.0 - 8.5 2
~95% (in 5

stages)
[2]

Zinc (Zn²⁺) D2EHPA 30% (v/v) 5.0 1.6 99.99%

Cobalt

(Co²⁺)
D2EHPA 30% (v/v) 5.0 1.6 17.76%

Nickel

(Ni²⁺)
D2EHPA 30% (v/v) 5.0 1.6 12.52%

Iron (Fe³⁺)

D2EHPA

(saponified

)

1 mol/L 1.0 1:1

>95%

(single

stage)

Note: The efficiency of D2EHPA is highly dependent on the specific metal ion and the

experimental conditions. For instance, D2EHPA shows significantly higher efficiency for Zinc

compared to Cobalt and Nickel under the same conditions, demonstrating its selectivity. In the

case of Manganese extraction, while both D2EHPA and Cyanex 272 can achieve high

recovery, studies have shown D2EHPA to be a more efficient extractant under certain pH

ranges.[2]

Experimental Protocols
This section outlines the detailed methodologies for validating the metal extraction efficiency of

D2EHPA using ICP-MS.
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Metal Extraction Protocol
This protocol describes the liquid-liquid extraction of metal ions from an aqueous solution using

D2EHPA in an organic solvent.

Materials:

Aqueous solution containing the metal ion(s) of interest (e.g., prepared from a certified

standard)

Di-(2-ethylhexyl) phosphoric acid (D2EHPA), analytical grade

Organic solvent (e.g., kerosene, n-heptane), analytical grade

Hydrochloric acid (HCl) or Sodium hydroxide (NaOH) solution for pH adjustment

Separatory funnels

Mechanical shaker

pH meter

Procedure:

Preparation of the Organic Phase: Prepare a solution of D2EHPA in the chosen organic

solvent at the desired concentration (e.g., 0.1 M, 0.5 M).

Preparation of the Aqueous Phase: Prepare an aqueous solution containing a known

concentration of the target metal ion(s). Adjust the pH of the aqueous solution to the desired

value using HCl or NaOH.

Extraction:

Transfer equal volumes of the aqueous and organic phases (or a specific organic-to-

aqueous phase ratio, O/A) into a separatory funnel.

Shake the funnel vigorously for a predetermined time (e.g., 30 minutes) using a

mechanical shaker to ensure thorough mixing and mass transfer.
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Allow the phases to separate completely.

Phase Separation: Carefully separate the aqueous phase (raffinate) from the organic phase

(loaded organic).

Sample Collection: Collect the aqueous phase for analysis of the remaining metal ion

concentration.

Stripping (Optional): To analyze the metal content in the organic phase, the metal can be

stripped back into an aqueous solution using a suitable stripping agent (e.g., a strong acid

like HCl or H₂SO₄). This involves mixing the loaded organic phase with the stripping solution

and following a similar extraction procedure.

ICP-MS Analysis and Method Validation Protocol
This protocol details the quantification of metal ions in the aqueous phase (and/or the stripping

solution) using ICP-MS to determine the extraction efficiency.

Instrumentation and Reagents:

Inductively Coupled Plasma-Mass Spectrometer (ICP-MS)

Certified multi-element or single-element standards

Nitric acid (HNO₃), trace metal grade

Deionized water (18.2 MΩ·cm)

Internal standard solution (e.g., Sc, Y, In, Bi)

Procedure:

Sample Preparation:

Acidify the collected aqueous samples (raffinate and/or stripping solution) with trace metal

grade nitric acid to a final concentration of 2% (v/v) to stabilize the metal ions.
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If analyzing the organic phase directly, dilute it with a suitable organic solvent compatible

with the ICP-MS sample introduction system. Special considerations for organic sample

introduction, such as a cooled spray chamber and the addition of oxygen to the plasma,

may be necessary to prevent carbon deposition and plasma instability.

Instrument Calibration:

Prepare a series of calibration standards of the target metal(s) in the same matrix as the

samples (e.g., 2% HNO₃).

Include a calibration blank.

Generate a calibration curve for each metal. The correlation coefficient (r²) should be ≥

0.999.

ICP-MS Analysis:

Aspirate the prepared samples, calibration standards, and quality control samples into the

ICP-MS.

Use an internal standard to correct for matrix effects and instrument drift.

Monitor for potential polyatomic interferences and use appropriate correction methods

(e.g., collision/reaction cell technology) if necessary.

Calculation of Extraction Efficiency: The extraction efficiency (E%) is calculated using the

following formula: E% = [(C₀ - Cₐ) / C₀] * 100 Where:

C₀ is the initial concentration of the metal ion in the aqueous phase.

Cₐ is the concentration of the metal ion in the aqueous phase after extraction.

Method Validation:

Accuracy: Determined by spike recovery experiments on the aqueous matrix. The

recovery should be within a predefined acceptable range (e.g., 85-115%).
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Precision: Assessed by analyzing replicate samples. The relative standard deviation

(RSD) should be below a specified limit (e.g., <5%).

Limit of Detection (LOD) and Limit of Quantification (LOQ): Determined based on the

standard deviation of the blank measurements.

Linearity: Assessed from the calibration curve.

Visualizing the Process
To better understand the experimental workflow and the underlying chemical principles, the

following diagrams are provided.
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Caption: Experimental workflow for validating metal extraction efficiency.
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Caption: Cation-exchange mechanism of metal extraction by D2EHPA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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